Cas no 811860-75-0 (1-Methyl-3-(3-methylbutyl)-2,3-dihydro-1H-imidazol-1-ium iodide)

• Product Name: 1-Methyl-3-(3-methylbutyl)-2,3-dihydro-1H-imidazol-1-ium iodide
• CAS No: 811860-75-0
• MF: C₉H₁₉IN₂
• MW: 282.165034532547
• CID: 2802974
• PubChem ID: 71407456
• Update Time: 2025-04-21

1-Methyl-3-(3-methylbutyl)-2,3-dihydro-1H-imidazol-1-ium iodide Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-3-(3-methylbutyl)-2,3-dihydro-1H-imidazol-1-ium iodide
• 811860-75-0
• DTXSID80828022

• Inchi： 1S/C9H18N2.HI/c1-9(2)4-5-11-7-6-10(3)8-11;/h6-7,9H,4-5,8H2,1-3H3;1H
• InChI Key： DNPKMVGPYVUHDJ-UHFFFAOYSA-N
• SMILES： [I-].[NH+]1(C)C=CN(CCC(C)C)C1

Computed Properties

• Exact Mass: 282.05930Da
• Monoisotopic Mass: 282.05930Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 140
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 7.7Ų